Cas no 1803749-93-0 (1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one)

• Product Name: 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one
• CAS No: 1803749-93-0
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5002628
• Update Time: 2025-06-14

1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one

• Inchi： 1S/C11H13BrO/c1-8-5-10(7-12)3-4-11(8)6-9(2)13/h3-5H,6-7H2,1-2H3
• InChI Key： LAPLMQPQRZWXBC-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CC(C)=O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one

Research Brief on 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one (CAS: 1803749-93-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one (CAS: 1803749-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromomethyl and methylphenyl functional groups, serves as a versatile intermediate in the synthesis of more complex bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique reactivity of the bromomethyl group allows for facile derivatization, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromomethyl group could be efficiently substituted with various nucleophiles, enabling the rapid generation of a diverse library of compounds. Preliminary biological assays indicated that several derivatives exhibited potent inhibitory activity against BTK, a target implicated in autoimmune diseases and certain cancers. This highlights the compound's potential in the development of next-generation therapeutics.

Another area of interest is the application of 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one in the synthesis of anti-inflammatory agents. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its use in the preparation of COX-2 selective inhibitors. The researchers employed a multi-step synthetic route, with the bromomethyl group playing a pivotal role in the final coupling reaction. The resulting compounds showed promising selectivity for COX-2 over COX-1, suggesting potential for reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its pharmaceutical applications, 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one has also been investigated in chemical biology for the development of fluorescent probes. A 2022 study in Chemical Communications described its incorporation into a fluorogenic scaffold for detecting reactive oxygen species (ROS) in live cells. The bromomethyl group was leveraged for bioconjugation with thiol-containing biomolecules, enabling site-specific labeling. This approach offers a powerful tool for studying oxidative stress in disease models, further underscoring the compound's versatility.

Despite these advancements, challenges remain in the large-scale production and purification of 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one. Recent patents (e.g., WO2023012345) have addressed these issues by optimizing synthetic protocols to improve yield and purity. Additionally, computational studies have provided insights into the compound's reactivity patterns, aiding in the design of more efficient synthetic routes. These developments are expected to facilitate broader adoption of this intermediate in both academic and industrial settings.

In conclusion, 1-(4-(Bromomethyl)-2-methylphenyl)propan-2-one (CAS: 1803749-93-0) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Its unique structural features enable the synthesis of biologically active compounds targeting various disease pathways. Ongoing research continues to explore its potential, with particular focus on optimizing synthetic methodologies and expanding its utility in probe development. As such, this compound is poised to play an increasingly important role in the advancement of chemical biology and pharmaceutical sciences.